Cas no 81068-26-0 (3-2-(MORPHOLIN-4-YL)ETHOXYBENZALDEHYDE)

• Product Name: 3-2-(MORPHOLIN-4-YL)ETHOXYBENZALDEHYDE
• CAS No: 81068-26-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD07772845
• CID: 719859
• PubChem ID: 7164620
• Update Time: 2025-06-08

3-2-(MORPHOLIN-4-YL)ETHOXYBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-(2-Morpholinoethoxy)benzaldehyde
• 3-(2-Morpholin-4-ylethoxy)benzaldehyde
• Benzaldehyde,3-[2-(4-morpholinyl)ethoxy]-
• 3-(2-morpholin-4-yl-ethoxy)-benzaldehyde
• 3-[2-(4-morpholinyl)ethoxy]benzaldehyde
• 3-[2-(morpholino)ethoxy]benzaldehyde
• MFCD07772845
• 81068-26-0
• 3-(2-morpholin-4-ylethoxy)benzaldehyde, AldrichCPR
• CS-0326360
• 3-[2-(morpholin-4-yl)ethoxy]benzaldehyde
• DTXSID80428203
• PS-4955
• A840035
• J-510543
• VIMFODQAJMSULN-UHFFFAOYSA-N
• 4-[2-(3-Formylphenoxy)ethyl]morpholine
• SCHEMBL210600
• FT-0641806
• AKOS000212357
• 3-2-(MORPHOLIN-4-YL)ETHOXYBENZALDEHYDE

• MDL： MFCD07772845
• Inchi： 1S/C13H17NO3/c15-11-12-2-1-3-13(10-12)17-9-6-14-4-7-16-8-5-14/h1-3,10-11H,4-9H2
• InChI Key： VIMFODQAJMSULN-UHFFFAOYSA-N
• SMILES： O1CCN(CCOC2C=CC=C(C=O)C=2)CC1

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 1

Experimental Properties

• Density: 1.141
• Boiling Point: 391.6°C at 760 mmHg
• Flash Point: 190.6°C
• Refractive Index: 1.552
• PSA: 38.77000
• LogP: 1.14800

3-2-(MORPHOLIN-4-YL)ETHOXYBENZALDEHYDE Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-2-(MORPHOLIN-4-YL)ETHOXYBENZALDEHYDE

Introduction to 3-2-(MORPHOLIN-4-YLETHOXYBENZALDEHYDE) and Its Significance in Modern Chemical Research

3-2-(MORPHOLIN-4-YLETHOXYBENZALDEHYDE), identified by its CAS number 81068-26-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a MORPHOLIN-4-YL group and an ethoxybenzaldehyde backbone, has garnered attention due to its versatile structural properties and potential applications in drug development and synthetic chemistry.

The MORPHOLIN-4-YLETHOXYBENZALDEHYDE structure presents a unique combination of functional groups that make it a valuable intermediate in organic synthesis. The presence of both the morpholine ring and the aldehyde functionality provides multiple sites for chemical modification, enabling the creation of complex derivatives with tailored biological activities. This flexibility has positioned the compound as a key building block in the synthesis of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the MORPHOLIN-4-YL moiety. Morpholine derivatives are known for their ability to enhance drug bioavailability and improve metabolic stability, making them attractive candidates for medicinal chemistry applications. The ethoxybenzaldehyde component further contributes to the molecule's reactivity, allowing for diverse functionalization strategies that can be exploited in drug design.

Recent studies have highlighted the role of 3-2-(MORPHOLIN-4-YLETHOXYBENZALDEHYDE) in developing new therapeutic agents. For instance, researchers have investigated its derivatives as potential inhibitors of enzymes involved in inflammatory pathways. The aldehyde group can be readily converted into acyl chlorides or esters, which are crucial intermediates in the synthesis of protease inhibitors. These inhibitors have shown promise in preclinical trials for treating conditions such as rheumatoid arthritis and chronic inflammation.

The synthetic utility of 3-2-(MORPHOLIN-4-YLETHOXYBENZALDEHYDE) extends beyond pharmaceutical applications. In materials science, this compound has been explored as a precursor for polymer additives that enhance thermal stability and mechanical strength. The morpholine ring imparts hydrophilic properties, making it suitable for developing water-resistant coatings and adhesives. Additionally, the aldehyde functionality allows for cross-linking reactions, which are essential in creating high-performance composite materials.

The chemical properties of 3-2-(MORPHOLIN-4-YLETHOXYBENZALDEHYDE) also make it a valuable tool in analytical chemistry. Its distinct spectral characteristics allow for easy detection and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These analytical methods are crucial for quality control in pharmaceutical manufacturing and environmental monitoring.

In conclusion, 3-2-(MORPHOLIN-4-YLETHOXYBENZALDEHYDE) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in drug development, materials science, and analytical chemistry. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific innovation and technological progress.